Cas no 821782-06-3 (2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro-)
![2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro- structure](https://www.kuujia.com/scimg/cas/821782-06-3x500.png)
821782-06-3 structure
Product name:2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro-
2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro-
- 2-[10-(5-thiophen-2-ylthiophen-2-yl)decoxy]oxane
- 2-{[10-([2,2'-Bithiophen]-5-yl)decyl]oxy}oxane
- 821782-06-3
- 2-((10-([2,2'-Bithiophen]-5-yl)decyl)oxy)tetrahydro-2H-pyran
- DTXSID40839078
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- Inchi: InChI=1S/C23H34O2S2/c1(2-4-6-9-17-24-23-14-8-10-18-25-23)3-5-7-12-20-15-16-22(27-20)21-13-11-19-26-21/h11,13,15-16,19,23H,1-10,12,14,17-18H2
- InChI Key: OVAJDMOUNPAXNL-UHFFFAOYSA-N
- SMILES: C1CCOC(C1)OCCCCCCCCCCC2=CC=C(S2)C3=CC=CS3
Computed Properties
- Exact Mass: 406.20002267g/mol
- Monoisotopic Mass: 406.20002267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 13
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.9Ų
- XLogP3: 7.8
2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro- Related Literature
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Naresh Shakya,Chandra Pokhrel,Scott D. Bunge,Satyendra Kumar,Brett D. Ellman,Robert J. Twieg J. Mater. Chem. C, 2014,2, 256-271
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Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
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Xianggui Kong,Xiaomin Liu,Youlin Zhang,Yulei Chang,Yongshi Luo,Huiying Zhao,Hong Zhang Nanoscale, 2015,7, 190-197
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Yan-Ning Zhao,Shu-Ran Zhang,Wei Wang,Guang-Bo Che New J. Chem., 2018,42, 14648-14654
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Rein V. Ulijn,Simon J. Webb Chem. Commun., 2008, 2861-2863
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Hannah K. Wagner,Hubert Wadepohl,Joachim Ballmann Chem. Sci., 2021,12, 3693-3701
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Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
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Shuqian Zhang,Yang Yuan,Wang Zhang,Fang Song,Jinghan Li,Qinglei Liu,Jiajun Gu,Di Zhang J. Mater. Chem. A, 2021,9, 17985-17993
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Hanshen Xin,Jing Li,Congwu Ge,Xiaodi Yang,Tianrui Xue,Xike Gao Mater. Chem. Front., 2018,2, 975-985
821782-06-3 (2H-Pyran, 2-[(10-[2,2'-bithiophen]-5-yldecyl)oxy]tetrahydro-) Related Products
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